Cas no 2138803-12-8 (5-(2-Bromoethenyl)-1,3-dimethylcyclohex-1-ene)

• Product Name: 5-(2-Bromoethenyl)-1,3-dimethylcyclohex-1-ene
• CAS No: 2138803-12-8
• MF: C₁₀H₁₅Br
• MW: 215.130102396011
• CID: 6104587
• PubChem ID: 165465256
• Update Time: 2025-10-21

5-(2-Bromoethenyl)-1,3-dimethylcyclohex-1-ene Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromoethenyl)-1,3-dimethylcyclohex-1-ene
• EN300-802446
• 2138803-12-8
• 5-(2-Bromoethenyl)-1,3-dimethylcyclohex-1-ene

• Inchi： 1S/C10H15Br/c1-8-5-9(2)7-10(6-8)3-4-11/h3-5,8,10H,6-7H2,1-2H3/b4-3+
• InChI Key： RLFYSIFNLVCMIK-ONEGZZNKSA-N
• SMILES： Br/C=C/C1CC(C)=CC(C)C1

Computed Properties

• Exact Mass: 214.03571g/mol
• Monoisotopic Mass: 214.03571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Additional information on 5-(2-Bromoethenyl)-1,3-dimethylcyclohex-1-ene

Introduction to 5-(2-Bromoethenyl)-1,3-dimethylcyclohex-1-ene (CAS No. 2138803-12-8)

5-(2-Bromoethenyl)-1,3-dimethylcyclohex-1-ene, identified by the Chemical Abstracts Service Number (CAS No.) 2138803-12-8, is a significant organic compound that has garnered attention in the field of synthetic chemistry and pharmaceutical research. This molecule, characterized by its unique structural framework, presents a promising platform for the development of novel bioactive entities. The presence of both bromine and methyl substituents on a cyclohexene backbone introduces versatile reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The structural motif of 5-(2-Bromoethenyl)-1,3-dimethylcyclohex-1-ene consists of a cyclohexene ring substituted with two methyl groups at the 1 and 3 positions, and an ethenyl group bearing a bromine atom at the 2 position. This configuration imparts distinct electronic and steric properties that can be exploited in various chemical transformations. The bromine atom, in particular, serves as a reactive handle for cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon bonds essential for drug discovery.

In recent years, the pharmaceutical industry has increasingly focused on developing small-molecule inhibitors targeting various biological pathways. The compound 5-(2-Bromoethenyl)-1,3-dimethylcyclohex-1-ene has been explored as a precursor in the synthesis of potential therapeutic agents. Its cyclohexene core can be modified to introduce diverse functional groups, enabling the creation of molecules with specific biological activities. For instance, derivatives of this compound have been investigated for their potential roles as kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

One of the most compelling aspects of 5-(2-Bromoethenyl)-1,3-dimethylcyclohex-1-ene is its utility in generating enantiomerically pure compounds through asymmetric synthesis. The chiral center introduced by the methyl groups on the cyclohexene ring allows for selective transformations that can yield enantiomerically enriched products. These enantiomerically pure compounds are highly sought after in pharmaceuticals due to their improved pharmacological profiles and reduced side effects. Researchers have leveraged palladium-catalyzed asymmetric hydrogenation and chiral auxiliaries to achieve high enantioselectivity in the synthesis of such derivatives.

The bromine substituent on the ethenyl group also facilitates metal-mediated reactions that are crucial for constructing complex molecular architectures. For example, palladium-catalyzed cross-coupling reactions with aryl halides or alkynes have been employed to extend the scaffold of 5-(2-Bromoethenyl)-1,3-dimethylcyclohex-1-ene into more elaborate structures. These transformations have led to the discovery of novel compounds with potential applications in medicinal chemistry.

Recent advances in flow chemistry have further enhanced the synthesis of 5-(2-Bromoethenyl)-1,3-dimethylcyclohex-1-ene and its derivatives. Flow systems offer precise control over reaction conditions, enabling higher yields and better reproducibility compared to traditional batch processing. This approach has been particularly advantageous in large-scale production scenarios where consistency and efficiency are paramount.

The compound has also found utility in materials science applications beyond pharmaceuticals. Its ability to undergo polymerization reactions makes it a candidate for developing novel polymers with tailored properties. Researchers have explored its incorporation into copolymers to enhance thermal stability and mechanical strength, which are desirable characteristics for advanced materials used in electronics and coatings.

In summary,5-(2-Bromoethenyl)-1,3-dimethylcyclohex-1-ene (CAS No. 2138803-12-8) is a versatile intermediate with broad applications in synthetic chemistry and drug development. Its unique structural features enable diverse chemical modifications, making it a valuable building block for biologically active molecules. The ongoing research into its derivatives continues to uncover new possibilities in both medicinal chemistry and materials science.